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Compound of Interest

Compound Name: Cyclobutrifluram

Cat. No.: B12774785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting in vitro nematicide assays to

evaluate the efficacy of Cyclobutrifluram, a novel succinate dehydrogenase inhibitor (SDHI).

The following methodologies are designed to ensure reproducibility and accuracy in assessing

the impact of Cyclobutrifluram on nematode survival, motility, and egg hatching.

Mechanism of Action
Cyclobutrifluram is a nematicide and fungicide that functions by inhibiting the mitochondrial

succinate dehydrogenase (SDH) complex, also known as Complex II, in the respiratory

electron transport chain of nematodes and fungi.[1][2] This inhibition disrupts the conversion of

succinate to fumarate, a critical step in the citric acid cycle (Krebs cycle) and cellular

respiration.[1] The blockage of the electron transport chain ultimately impedes the production of

adenosine triphosphate (ATP), the primary energy currency of the cell, leading to reduced

motility, paralysis, and eventual death of the nematode.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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